N-(3-(2-amino-3-(4-hydroxyphenoxy)phenyl)-3-oxopropyl)-4-hydroxybenzamide

• Molecular Formula: C22H20N2O5
• Molecular Weight: 392.4 g/mol
• IUPAC Name: N-[3-[2-amino-3-(4-hydroxyphenoxy)phenyl]-3-oxopropyl]-4-hydroxybenzamide
• InChI: InChI=1S/C22H20N2O5/c23-21-18(2-1-3-20(21)29-17-10-8-16(26)9-11-17)19(27)12-13-24-22(28)14-4-6-15(25)7-5-14/h1-11,25-26H,12-13,23H2,(H,24,28)
• InChI Key: XOHMSOOURABJGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)OC2=CC=C(C=C2)O)N)C(=O)CCNC(=O)C3=CC=C(C=C3)O
• synonyms: brefelamide

Description

N-(3-(2-amino-3-(4-hydroxyphenoxy)phenyl)-3-oxopropyl)-4-hydroxybenzamide is a natural product found in Dictyostelium giganteum and Dictyostelium with data available.

Scientific Research Applications

Antioxidant Properties

N-(3-(2-amino-3-(4-hydroxyphenoxy)phenyl)-3-oxopropyl)-4-hydroxybenzamide and its derivatives have shown promise as antioxidants. Amino-substituted benzamide derivatives exhibit potent antioxidant activities by scavenging free radicals. An experimental study investigated the electrochemical oxidation of amino-substituted benzamides, which is key to understanding their free radical scavenging activity. The compounds demonstrated varying antioxidant activities based on their oxidation potentials, which are indicative of their radical scavenging effectiveness (Jovanović et al., 2020). Another study synthesized sterically hindered phenols as potential antioxidants, highlighting the importance of molecular structure in antioxidant activity (Storozhok et al., 2013).

Molecular Structure and Interaction Studies

The molecular structure and intermolecular interactions of related compounds have been extensively studied. For instance, the molecular structure of N-3-hydroxyphenyl-4-methoxybenzamide was determined through X-ray diffraction and DFT calculations. This study highlighted the influence of intermolecular interactions on the molecular geometry of benzamides (Karabulut et al., 2014). Furthermore, research into 4-hydroxybenzamide-dicarboxylic acid cocrystals revealed insights into synthon modularity, which is crucial for understanding the crystal structures of these compounds (Tothadi & Desiraju, 2012).

Applications in Polymer Chemistry

These compounds have also found applications in polymer chemistry. A study on the synthesis of novel thermally stable polyimides based on flexible diamine, incorporating the structure of similar benzamides, showcased the potential of these compounds in developing new materials with enhanced properties (Mehdipour-Ataei et al., 2004).

Bactericidal Activity

In the context of bactericidal activity, a series of substituted benzamides was assessed for their effectiveness against methicillin-resistant Staphylococcus aureus (MRSA). This study highlighted the potential of these compounds as bactericidal agents, contributing to the development of new antimicrobial treatments (Zadrazilova et al., 2015).